Cas no 2228637-21-4 (1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid)

• Product Name: 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid
• CAS No: 2228637-21-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5993514
• PubChem ID: 165843036
• Update Time: 2025-05-21

1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid
• 1-[2-(dimethylamino)pyridin-3-yl]cyclobutane-1-carboxylic acid
• 2228637-21-4
• EN300-1743356

• Inchi： 1S/C12H16N2O2/c1-14(2)10-9(5-3-8-13-10)12(11(15)16)6-4-7-12/h3,5,8H,4,6-7H2,1-2H3,(H,15,16)
• InChI Key： QLQSBMFQDFHWCH-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=CN=C2N(C)C)CCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid

Introduction to 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid (CAS No. 2228637-21-4)

1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid (CAS No. 2228637-21-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular structure of 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid is composed of a cyclobutane ring fused to a pyridine ring, with a carboxylic acid group and a dimethylamino substituent. The cyclobutane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The pyridine ring, known for its aromaticity and basicity, contributes to the compound's overall reactivity and solubility. The carboxylic acid group provides a functional handle for further chemical modifications, making it a versatile scaffold for drug design.

The synthesis of 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid has been reported using various methodologies. One common approach involves the coupling of a cyclobutanecarboxylic acid derivative with a substituted pyridine through a palladium-catalyzed reaction. The dimethylamino group can be introduced via N-methylation of the pyridine ring using methyl iodide or other alkylating agents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and scalable for industrial applications.

In terms of biological activity, 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Studies have shown that the compound can selectively inhibit certain kinase isoforms with high potency and selectivity, suggesting its potential as a lead compound for the development of targeted cancer therapies.

Beyond its enzymatic inhibition properties, 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have indicated that it can modulate inflammatory responses by interfering with signaling pathways involved in cytokine production and immune cell activation. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and plasma stability, which are crucial factors for developing orally administered drugs. Additionally, it has demonstrated low toxicity in preclinical toxicity studies, further supporting its potential as a safe and effective therapeutic agent.

In recent years, there has been increasing interest in exploring the use of small molecules like 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid in combination therapies. Combination approaches aim to enhance treatment efficacy by targeting multiple pathways simultaneously or overcoming resistance mechanisms. For example, combining this compound with other anticancer agents or immunomodulatory drugs may offer synergistic effects that improve patient outcomes.

The future research directions for 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid are diverse and promising. Ongoing studies are focused on optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and reduce side effects. Clinical trials are also planned to evaluate its safety and efficacy in human subjects.

In conclusion, 1-2-(dimethylamino)pyridin-3-ylcyclobutane-1-carboxylic acid (CAS No. 2228637-21-4) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique structural features and favorable biological activities make it a promising candidate for further development as a novel therapeutic agent. Continued research and innovation will undoubtedly contribute to realizing its full potential in improving patient care and advancing medical science.